Cas no 2254-94-6 (3-Methylbenzothiazole-2-thione)
3-Methylbenzothiazole-2-thione is a heterocyclic organic compound featuring a benzothiazole core substituted with a methyl group at the 3-position and a thione functional group at the 2-position. This compound is notable for its role as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes. Its thione moiety provides reactivity for further functionalization, making it valuable in organic and medicinal chemistry. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in diverse synthetic applications. Its structural properties also contribute to potential biological activity, particularly in antimicrobial and antioxidant research.
2254-94-6 structure
Product Name:3-Methylbenzothiazole-2-thione
CAS No:2254-94-6
MF:C8H7NS2
MW:181.27787899971
CID:263767
PubChem ID:24896608
Update Time:2025-05-28
3-Methylbenzothiazole-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylbenzo[d]thiazole-2(3H)-thione
- 2(3H)-Benzothiazolethione,3-methyl-
- 3-Methylbenzothiazole-2-thione
- N-METHYLBENZOTHIAZOLE-2-THIONE
- 2-Benzothiazolinethione,3-methyl
- 3-methyl-1,3-benzothiazole-2(3H)-thione
- 3-methyl-1,3-benzothiazole-2-thione
- 3-methyl-2(3h)
- 3-methyl-2(3H)-Benzothiazolethione
- 3-methyl-3H-benzothiazole-2-thione
- 3-methylbenzothiazole-2(3H)-thione
- 3-methyl-benzothiazole-2-thione
- 3-Methylbenzothiazoline-2-thione
- m-3000
- N-Methylbenzothiazoline-2-thione
- NSC 66551
- 3-Methylbenzo[d]thiazoline-2-thione
- FT-0616130
- 2254-94-6
- 2(3H)-Benzothiazolethione, methyl-
- NSC-66551
- 3-Methyl-1,3-benzothiazole-2(3H)-thione #
- 3-methyl-1, 3-benzothiazole-2-thione
- AKOS003002255
- EINECS 218-852-9
- 3-methyl-2,3-dihydro-1,3-benzothiazole-2-thione
- NS00021872
- J-014759
- 3-Methyl-1,3-benzothiazoline-2-thione
- MFCD00005817
- CS-0359910
- HMS1666K14
- 2(3H)-Benzothiazolethione, 3-methyl-
- 3-Methylbenzothiazole-2-thione, 99%
- A878508
- SCHEMBL230331
- NSC66551
- InChI=1/C8H7NS2/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H
- DTXSID1073288
- 2-Benzothiazolinethione, 3-methyl-
- CHEBI:194992
- DB-045945
- STK367551
-
- MDL： MFCD00005817
- Inchi： 1S/C8H7NS2/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H3
- InChI Key： IRNRNPNZAKHEAW-UHFFFAOYSA-N
- SMILES： S1C(N(C)C2C=CC=CC1=2)=S
Computed Properties
- Exact Mass: 181.00200
- Monoisotopic Mass: 181.001991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Light yellow or pink crystalline powder
- Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 88-91 °C (lit.)
- Boiling Point: 335°C (rough estimate)
- Flash Point: 135.6°C
- Refractive Index: 1.5700 (estimate)
- Solubility: Almost insoluble (0.049 g/l) (25 º C),
- PSA: 65.26000
- LogP: 2.96930
- Solubility: Not determined
3-Methylbenzothiazole-2-thione Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S24/25
- RTECS：DL7000400
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S24/25
3-Methylbenzothiazole-2-thione Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methylbenzothiazole-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | M30000-25G |
3-Methylbenzothiazole-2-thione |
2254-94-6 | 25g |
¥3727.14 | 2023-11-12 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M909932-5g |
3-Methylbenzothiazole-2-thione |
2254-94-6 | 97% | 5g |
776.00 | 2021-05-17 | |
| Fluorochem | 231343-250mg |
3-Methylbenzo[d]thiazole-2(3H)-thione |
2254-94-6 | 95% | 250mg |
￡169.00 | 2022-02-28 | |
| Fluorochem | 231343-1g |
3-Methylbenzo[d]thiazole-2(3H)-thione |
2254-94-6 | 95% | 1g |
￡338.00 | 2022-02-28 | |
| TRC | M237175-2.5g |
3-Methylbenzothiazole-2-thione |
2254-94-6 | 2.5g |
$ 125.00 | 2022-06-04 | ||
| TRC | M237175-5g |
3-Methylbenzothiazole-2-thione |
2254-94-6 | 5g |
$ 210.00 | 2022-06-04 | ||
| TRC | M237175-10g |
3-Methylbenzothiazole-2-thione |
2254-94-6 | 10g |
$ 330.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X95165-5g |
3-Methylbenzo[d]thiazole-2(3H)-thione |
2254-94-6 | 97% | 5g |
¥1088.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X95165-1g |
3-Methylbenzo[d]thiazole-2(3H)-thione |
2254-94-6 | 97% | 1g |
¥258.0 | 2023-09-05 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M168758-25g |
3-Methylbenzothiazole-2-thione |
2254-94-6 | 97% | 25g |
¥3615.90 | 2023-09-01 |
3-Methylbenzothiazole-2-thione Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2254-94-6)3-Methylbenzothiazole-2-thione
Order Number:A878508
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:57
Price ($):450.0
Email:sales@amadischem.com
3-Methylbenzothiazole-2-thione Related Literature
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1. 862. The crystal and molecular structure of 3-methylbenzothiazoline-2-thioneP. J. Wheatley J. Chem. Soc. 1961 4379
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2. 374. The formation and fission of quaternary salts of heterocyclic bases containing reactive alkylthio-groupsD. J. Fry,J. D. Kendall J. Chem. Soc. 1951 1716
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3. A simple method for converting oxirans into thiirans stereospecificallyVincenzo Calō,Luigi Lopez,Laura Marchese,Giovanni Pesce J. Chem. Soc. Chem. Commun. 1975 621b
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4. Further structural motifs from the reactions of thioamides with diiodine and the interhalogens iodine monobromide and iodine monochloride: an FT-Raman and crystallographic studyPhilip D. Boyle,Jill Christie,Thomas Dyer,Stephen M. Godfrey,Ian R. Howson,Christina McArthur,Bashie Omar,Robin G. Pritchard,Gareth Rh. Williams J. Chem. Soc. Dalton Trans. 2000 3106
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Francesco Isaia,Maria Carla Aragoni,Massimiliano Arca,Claudia Caltagirone,Carlo Castellano,Francesco Demartin,Alessandra Garau,Vito Lippolis,Tiziana Pivetta New J. Chem. 2020 44 2652
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2254-94-6)3-Methylbenzothiazole-2-thione
Purity:99%
Quantity:25g
Price ($):450.0